Cas no 69277-27-6 (Benzoic acid, 4-(furanyl)-, ethyl ester)

• Product Name: Benzoic acid, 4-(furanyl)-, ethyl ester
• CAS No: 69277-27-6
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 391976
• PubChem ID: 12464309
• Update Time: 2025-04-19

Benzoic acid, 4-(furanyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(furanyl)-, ethyl ester
• ethyl 4-(furan-2-yl)benzoate
• DTXSID20499295
• 35461-96-2
• 69277-27-6
• Benzoic acid,4-(2-furanyl)-,ethyl ester
• AKOS024437548
• Benzoic acid, 4-(2-furanyl)-, ethyl ester

• Inchi： 1S/C13H12O3/c1-2-15-13(14)11-7-5-10(6-8-11)12-4-3-9-16-12/h3-9H,2H2,1H3
• InChI Key： IOKSGGUJHUNARM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 216.078644241g/mol
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.4Ų